Cas no 192805-69-9 (2-Methylthio-4-trifluoromethylbenzoic Acid Methyl Ester)

• Product Name: 2-Methylthio-4-trifluoromethylbenzoic Acid Methyl Ester
• CAS No: 192805-69-9
• MF: C₁₀H₉F₃O₂S
• MW: 250.237472295761
• MDL: MFCD14635484
• CID: 2086381
• PubChem ID: 10944828
• Update Time: 2025-05-20

2-Methylthio-4-trifluoromethylbenzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Methylthio-4-trifluoromethylbenzoic Acid Methyl Ester
• GCTSLTMJLUIOGD-UHFFFAOYSA-N
• 2-(Methylthio)-4-(trifluoroMethyl)benzoic acid

• MDL： MFCD14635484
• Inchi： 1S/C10H9F3O2S/c1-15-9(14)7-4-3-6(10(11,12)13)5-8(7)16-2/h3-5H,1-2H3
• InChI Key： GCTSLTMJLUIOGD-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C(F)(F)F)C=CC=1C(=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-Methylthio-4-trifluoromethylbenzoic Acid Methyl Ester

2-Methylthio-4-trifluoromethylbenzoic Acid Methyl Ester: A Comprehensive Overview

2-Methylthio-4-trifluoromethylbenzoic Acid Methyl Ester, also known by its CAS number 192805-69-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of a benzoic acid derivative with a methyl ester group, a methylthio substituent at the 2-position, and a trifluoromethyl group at the 4-position. These substituents contribute to the compound's distinct chemical properties and reactivity.

The synthesis of 2-Methylthio-4-trifluoromethylbenzoic Acid Methyl Ester involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on utilizing environmentally friendly catalysts and sustainable reaction conditions to align with green chemistry principles. The compound's stability under different conditions has also been extensively investigated, making it suitable for various industrial applications.

In terms of chemical properties, the trifluoromethyl group at the 4-position imparts significant electron-withdrawing effects, which influence the compound's acidity and reactivity. The methylthio group at the 2-position introduces electron-donating effects, balancing the electronic environment of the molecule. This interplay between electron-withdrawing and electron-donating groups makes the compound versatile in its reactivity. For instance, it can undergo nucleophilic aromatic substitution reactions under specific conditions, opening avenues for further functionalization.

The application of 2-Methylthio-4-trifluoromethylbenzoic Acid Methyl Ester in pharmaceutical research is particularly promising. Its structure resembles certain bioactive molecules, suggesting potential as a lead compound for drug development. Recent studies have explored its ability to inhibit specific enzymes and receptors, highlighting its potential in treating various diseases. Additionally, the compound's stability in biological systems makes it a candidate for drug delivery systems.

In the agrochemical sector, this compound has shown promise as a precursor for herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth regulation has been studied extensively. Researchers have also investigated its photostability and environmental impact, ensuring that its use aligns with sustainable agricultural practices.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These computational studies complement experimental data, enabling researchers to predict the compound's behavior under various conditions accurately.

Looking ahead, ongoing research is focused on exploring new synthetic pathways for 2-Methylthio-4-trifluoromethylbenzoic Acid Methyl Ester. The development of more efficient catalysts and reaction conditions is expected to lower production costs and improve scalability. Additionally, researchers are investigating its potential as a building block for more complex molecules with enhanced functionality.

In conclusion, 2-Methylthio-4-trifluoromethylbenzoic Acid Methyl Ester (CAS No: 192805-69-9) is a versatile compound with wide-ranging applications across multiple industries. Its unique structural features and chemical properties make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing technological innovations.